1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde

• Molecular Formula: C12H20O
• Molecular Weight: 180.29 g/mol
• IUPAC Name: 1-(3,4-dimethylcyclohexyl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C12H20O/c1-9-3-4-11(7-10(9)2)12(8-13)5-6-12/h8-11H,3-7H2,1-2H3
• InChI Key: OAQSCTBVMQFYFP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1C)C2(CC2)C=O

Description

1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde is a bicyclic organic compound featuring a cyclopropane ring directly bonded to a carbaldehyde group and a 3,4-dimethylcyclohexyl substituent. The cyclohexyl group adopts a chair conformation, with methyl groups at the 3- and 4-positions introducing steric hindrance and influencing the compound’s conformational stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde typically involves the following steps:

Formation of the Cyclohexane Ring: The cyclohexane ring with methyl substituents can be synthesized through hydrogenation of aromatic compounds or by cyclization reactions.

Cyclopropanation: The cyclohexane derivative undergoes cyclopropanation using reagents such as diazomethane or Simmons-Smith reagents to form the cyclopropane ring.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions at the cyclopropane ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation.

Substitution: Nucleophiles such as halides, amines, and alcohols under basic or acidic conditions.

Major Products Formed

Oxidation: 1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carboxylic acid.

Reduction: 1-(3,4-Dimethylcyclohexyl)cyclopropane-1-methanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

While the search results do not specifically focus on the applications of "1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde," they do provide information on related compounds and their uses, as well as some context on the broader chemical space. Based on the available information, here's what can be inferred about potential applications and related research:

Note: It's important to recognize that without direct information on "1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde," the following is based on the context of similar compounds.

Potential Applications Based on Structural Analogs

• Fragrance and Flavor Industry : 1-[(3-Methylcyclohexyl)methyl]cyclopropane-1-carbaldehyde is recognized for its potential in the fragrance and flavor industries due to its distinctive scent profile. Thus, "1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde" may also have applications in this field.
• Chemical Intermediate : 1-[(3-Methylcyclohexyl)methyl]cyclopropane-1-carbaldehyde's reactions highlight its versatility as a chemical intermediate in organic synthesis, suggesting "1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde" could serve a similar purpose.

• Research Purposes : It is important to note that many organic compounds are synthesized for research purposes, including uses as building blocks in the synthesis of more complex molecules.
• Scent and Chemistry : The book "Scent and Chemistry: The Molecular World of Odors" may provide insight into the properties of odorants, which could be relevant if "1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde" is being investigated for its fragrance properties .

Mechanism of Action

The mechanism of action of 1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde involves its interaction with specific molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites in biomolecules, leading to various biological effects. The cyclopropane ring may also contribute to the compound’s reactivity and stability.

Comparison with Similar Compounds

Structural Analogues Identified in Literature

Key structural analogs include:

1-(((2,6-Dimethylpyrimidin-4-yl)oxy)methyl)cyclopropane-1-carbaldehyde

1-(((4,6-Dimethylpyrimidin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde

Both analogs share the cyclopropane-carbaldehyde core but differ in substituent groups compared to the target compound .

Molecular Structure and Substituent Analysis

Compound Name	Core Structure	Substituent Group(s)	Key Functional Groups
1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde	Cyclopropane-carbaldehyde	3,4-Dimethylcyclohexyl	Aldehyde, Cycloalkane
1-(((2,6-Dimethylpyrimidin-4-yl)oxy)methyl)cyclopropane-1-carbaldehyde	Cyclopropane-carbaldehyde	(2,6-Dimethylpyrimidin-4-yl)oxymethyl	Aldehyde, Pyrimidine, Ether
1-(((4,6-Dimethylpyrimidin-2-yl)oxy)methyl)cyclopropane-1-carbaldehyde	Cyclopropane-carbaldehyde	(4,6-Dimethylpyrimidin-2-yl)oxymethyl	Aldehyde, Pyrimidine, Ether

Key Observations :

• Substituent Effects: The 3,4-dimethylcyclohexyl group in the target compound is non-polar and bulky, enhancing hydrophobicity and steric hindrance. This may reduce solubility in polar solvents but improve stability in lipid-rich environments . The pyrimidinyl-ether substituents in analogs introduce aromaticity and heteroatoms (N, O), enabling hydrogen bonding and π-π interactions.

• Electronic and Steric Impact :
  • The cyclohexyl group’s electron-donating methyl substituents may slightly deactivate the aldehyde group via steric shielding, reducing electrophilicity compared to pyrimidinyl analogs.
  • Pyrimidinyl substituents, being electron-withdrawing, could enhance the aldehyde’s reactivity in nucleophilic addition reactions .

Physicochemical Properties (Inferred)

Property	Target Compound	Pyrimidinyl Analogs
Solubility	Low in water; high in organic solvents	Moderate in polar solvents due to pyrimidine
Boiling Point	Likely higher (bulky cyclohexyl group)	Lower (smaller substituents)
Conformational Stability	Chair conformation favored (3,4-dimethyl)	Flexible ether linkage; pyrimidine planar

Notes:

• Experimental data (e.g., melting points, logP) are unavailable in the provided evidence. Predictions are based on structural analogs and substituent effects .

Reactivity Comparison

• Aldehyde Reactivity :
  • Target: Steric hindrance from the cyclohexyl group may slow nucleophilic attacks on the aldehyde.
  • Analogs: Pyrimidine’s electron-withdrawing effect could accelerate reactions like condensation or oxidation.
• Cyclopropane Ring Stability :
  • All compounds are prone to ring-opening under acidic or radical conditions, but substituents may modulate reaction pathways .

Biological Activity

1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde is a compound that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including its effects on various biological systems, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a cyclopropane ring fused with a dimethyl-substituted cyclohexane and an aldehyde functional group. Its unique structure may contribute to its biological properties, including interactions with specific receptors or enzymes.

Biological Activity Overview

Research has indicated that 1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde exhibits various biological activities:

• Antimicrobial Activity : Preliminary studies suggest that this compound may possess antimicrobial properties, inhibiting the growth of certain bacterial strains.
• Antioxidant Effects : The compound has shown potential as an antioxidant, scavenging free radicals and reducing oxidative stress in cellular models.
• Anti-inflammatory Properties : Evidence suggests that it may modulate inflammatory pathways, potentially offering therapeutic benefits in inflammatory diseases.

The mechanisms underlying the biological activity of 1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde are still being elucidated. Key proposed mechanisms include:

• Receptor Interaction : The compound may interact with specific receptors involved in inflammation and oxidative stress response.
• Enzyme Inhibition : It could inhibit enzymes that contribute to oxidative damage or inflammatory processes.

Research Findings and Case Studies

Several studies have investigated the biological effects of this compound:

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Inhibition of bacterial growth
Antioxidant	Free radical scavenging
Anti-inflammatory	Modulation of inflammatory markers

Case Study 1: Antimicrobial Activity

In a study evaluating the antimicrobial effects of various compounds, 1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde was tested against several bacterial strains. The results indicated significant inhibition of growth in Gram-positive bacteria, suggesting potential as a natural antimicrobial agent.

Case Study 2: Antioxidant Properties

A cellular model was utilized to assess the antioxidant capacity of the compound. The findings demonstrated that treatment with 1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde reduced oxidative stress markers significantly compared to untreated controls, highlighting its potential role in protecting cells from oxidative damage.